3-(2-chloro-4-nitrophenoxy)-N-(4-methoxyphenyl)benzamide

• IUPAC Name: 3-(2-chloro-4-nitrophenoxy)-N-(4-methoxyphenyl)benzamide
• InChI: InChI=1S/C20H15ClN2O5/c1-27-16-8-5-14(6-9-16)22-20(24)13-3-2-4-17(11-13)28-19-10-7-15(23(25)26)12-18(19)21/h2-12H,1H3,(H,22,24)
• InChI Key: UIYRVVZHZVHONZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C2=CC(=CC=C2)OC3=C(C=C(C=C3)[N+](=O)[O-])Cl
• Molecular Formula: C20H15ClN2O5
• Molecular Weight: 398.8 g/mol

Description

3-(2-chloro-4-nitrophenoxy)-N-(4-methoxyphenyl)benzamide is an organic compound that has attracted significant attention from the scientific community due to its potential use in drug development. This compound is a member of the benzamide class of compounds and has been shown to exhibit several interesting biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of 3-(2-chloro-4-nitrophenoxy)-N-(4-methoxyphenyl)benzamide is not fully understood. However, it has been suggested that the compound may act by inhibiting the activity of certain enzymes or by modulating the expression of certain genes.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits several interesting biochemical and physiological effects. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. It has also been shown to induce apoptosis (programmed cell death) in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(2-chloro-4-nitrophenoxy)-N-(4-methoxyphenyl)benzamide in lab experiments is its relatively low toxicity. However, one limitation is that the compound is not very water-soluble, which can make it difficult to work with in certain experimental setups.

Future Directions

There are several potential future directions for research involving 3-(2-chloro-4-nitrophenoxy)-N-(4-methoxyphenyl)benzamide. For example, further studies could be conducted to better understand the compound's mechanism of action and to identify potential therapeutic targets. Additionally, the compound could be further modified to improve its bioavailability and other pharmacological properties.

Scientific Research Applications

3-(2-chloro-4-nitrophenoxy)-N-(4-methoxyphenyl)benzamide has been extensively studied for its potential use in drug development. It has been shown to exhibit several interesting biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties.